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For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Yellow 155 (C.I. Name: P.Y. 155; CAS No: 68516-73-4) is a high-performance organic
pigment belonging to the disazo chemical class.[1][2] It is characterized by its brilliant,
greenish-yellow shade, high tinting strength, and excellent fastness properties.[3][4][5] These
attributes make it a versatile colorant for a wide range of plastic and polymer applications,
offering a durable and cost-effective alternative to pigments containing lead or other heavy
metals.[3] This document provides detailed application notes, quantitative data, and
experimental protocols for the utilization of Pigment Yellow 155 in a research and
development setting.

Physicochemical Properties

Pigment Yellow 155 is a disazo compound with the molecular formula C3aH32NeO12.[6] It
exhibits excellent resistance to solvents, acids, and alkalis.[3][4][5] Its good rheological
properties and dispersibility contribute to its ease of incorporation into various polymer
matrices.[3]

Applications in Plastics and Polymers

Pigment Yellow 155 is widely recommended for coloring a variety of polymers due to its
favorable performance characteristics.[3][7][8]
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Recommended Applications:

e Polyolefins: Suitable for Low-Density Polyethylene (LDPE), High-Density Polyethylene
(HDPE), and Polypropylene (PP).[3][7][8] It is particularly well-suited for polypropylene fibers.

[31[6]
e PVC: Recommended for both rigid and plasticized PVC applications.[3][6][7]
¢ Engineering Plastics: Can be used in various engineering polymers.[3][7]
o Rubber: Widely used in the coloration of rubber articles.[1][3][7][8]

o Other Polymers: Also finds application in Polystyrene (PS), Polyoxymethylene (POM), and
Polymethyl Methacrylate (PMMA).[3][8]

Quantitative Performance Data

The performance of Pigment Yellow 155 in various polymer systems has been quantified
across several key parameters. The following tables summarize this data for easy comparison.

Table 1: Heat Stability of Pigment Yellow 155 in Various Polymers

Polymer Temperature (°C) Duration (minutes) Observation

No significant color

HDPE 260 5
change.[4][5]
Stable performance.
Soft PVC 180
[41[5]
General Plastics 230
Coatings 200

Table 2: Lightfastness of Pigment Yellow 155 (Blue Wool Scale, 8=Excellent)
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Polymer Full Shade Reduced Tint
PVC 8 7-8

HDPE 8 7-8

Coatings 7

General Plastics 7-8 7-8

Table 3: Fastness Properties of Pigment Yellow 155 (Scale 1-5, 5=Excellent)

Property

Migration Resistance

Acid Resistance

Alkali Resistance

Weather Resistance

Experimental Protocols

Detailed methodologies for evaluating the performance of Pigment Yellow 155 in plastics are
crucial for reproducible research. The following are standard protocols for key experiments.

Protocol 1: Determination of Heat Stability

Objective: To assess the thermal stability of Pigment Yellow 155 in a specific polymer.

Materials:

Pigment Yellow 155

Polymer resin (e.g., HDPE, PVC)

Two-roll mill or extruder

Injection molding machine
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o Colorimeter or spectrophotometer

e Oven

Procedure:

Compounding: Prepare a masterbatch by dispersing a known concentration of Pigment
Yellow 155 (e.g., 1%) into the polymer resin using a two-roll mill or a twin-screw extruder.

Sample Preparation: Produce color plaques from the masterbatch using an injection molding
machine at a standard processing temperature for the specific polymer.

Initial Color Measurement: Measure the initial color coordinates (Lab*) of a control plaque
using a colorimeter.

Heat Exposure: Place additional plaques in a preheated oven at various temperatures (e.g.,
200°C, 220°C, 240°C, 260°C, 280°C) for a fixed duration (e.g., 5 minutes).

Post-Exposure Color Measurement: After cooling to room temperature, measure the color
coordinates of the heat-exposed plaques.

Data Analysis: Calculate the color difference (AE*) between the control and the heat-
exposed samples. A significant color change indicates the limit of heat stability.

Protocol 2: Evaluation of Lightfastness

Objective: To determine the resistance of Pigment Yellow 155 to fading upon exposure to light.

Materials:

Colored polymer plaques (prepared as in Protocol 1)
Xenon arc weather-ometer
Blue Wool Scale standards (ISO 105-B08)

Grey Scale for assessing color change (ISO 105-A02)

Procedure:
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o Sample Mounting: Mount the colored polymer plagues and the Blue Wool Scale standards in
the xenon arc weather-ometer.

» Exposure: Expose the samples to simulated sunlight under controlled conditions of
temperature and humidity as per relevant standards (e.g., ASTM G155, ISO 4892-2).

o Periodic Evaluation: Periodically inspect the samples and compare the fading of the colored
plague to the fading of the Blue Wool standards.

» Rating: The lightfastness rating is the number of the Blue Wool standard that shows a similar
degree of fading as the test specimen.

Protocol 3: Assessment of Migration Resistance

Objective: To evaluate the tendency of Pigment Yellow 155 to migrate from a colored plastic
into a material in contact with it.

Materials:

Colored plasticized PVC sample containing Pigment Yellow 155

White plasticized PVC sheet

Glass plates

Weight (e.g., 1 kg)

Oven

Procedure:

o Sample Assembly: Place the colored PVC sample in direct contact with the white PVC sheet.
Sandwich this assembly between two glass plates.

o Application of Pressure and Heat: Place a weight on top of the glass plates to ensure firm
contact and place the entire assembly in an oven at a specified temperature (e.g., 80°C) for
a defined period (e.g., 24 hours).
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» Evaluation: After the specified time, remove the assembly from the oven and allow it to cool.
Separate the white PVC sheet from the colored sample.

o Staining Assessment: Visually assess the white PVC sheet for any color transfer. The degree
of staining is rated using the Grey Scale for assessing staining (ISO 105-A03), where 5
indicates no migration and 1 indicates severe migration.
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Caption: Key properties and applications of Pigment Yellow 155.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3429796?utm_src=pdf-body
https://www.benchchem.com/product/b3429796?utm_src=pdf-body-img
https://www.benchchem.com/product/b3429796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Workflow for Heat Stability Testing

1. Compounding
(Pigment + Polymer)

:

2. Injection Molding
(Create Plagues)

'

3. Initial Color Measurement
(Lab)

:

4. Heat Exposure
(Oven at various temps)

'

5. Post-Exposure Color Measurement

'

6. Data Analysis
(Calculate AE)

Click to download full resolution via product page

Caption: Workflow for determining the heat stability of a pigment in a polymer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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